Cas no 57006-71-0 (Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester)

• Product Name: Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
• CAS No: 57006-71-0
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• CID: 346948
• PubChem ID: 13190808
• Update Time: 2025-04-19

Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
• (2-acetyl-4-chlorophenyl) 2-methoxybenzoate
• 57006-71-0
• 2-Acetyl-4-chlorophenyl 2-methoxybenzoate
• DTXSID10526009

• Inchi： 1S/C16H13ClO4/c1-10(18)13-9-11(17)7-8-15(13)21-16(19)12-5-3-4-6-14(12)20-2/h3-9H,1-2H3
• InChI Key： RAIDAGWMEVJDQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C)=O)C=1)OC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 304.05029
• Monoisotopic Mass: 304.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6